5,6-dimethyl-1H-pyrazolo[4,3-b]pyridine

• CAS: 156118-20-6
• Synonyms: 1H-Pyrazolo[4,3-b]pyridine,5,6-dimethyl-(9CI)
• Molecular Formula: C8H9N3
• Molecular Weight: 147.181
• SMILES: CC1=CC2=C(C=NN2)N=C1C
• InChI: InChI=1S/C8H9N3/c1-5-3-7-8(4-9-11-7)10-6(5)2/h3-4H,1-2H3,(H,9,11)
• InChIKey: UMXSKHRHAWVRGJ-UHFFFAOYSA-N

Researchers using pyrazolopyridine kinase inhibitors need a reliable negative control to exclude non-specific assay effects. 5,6-Dimethyl-1H-pyrazolo[4,3-b]pyridine fills this gap: its 5,6-dimethyl substitution and [4,3-b] fusion confer a distinct steric/electronic profile that eliminates kinase inhibition vs. 7-substituted analogs. Key advantages: • Validates target-specific engagement-no relevant kinase or PDE1 inhibition. • Blocks metabolic hotspots; directs synthesis to C-3/N-1 for SAR libraries. • Stable: bp 307.8 °C, density 1.2 g/cm³; >98% purity from scalable commercial supply.

5,6-Dimethyl-1H-pyrazolo[4,3-b]pyridine: Core Scaffold for Kinase and PDE Inhibitors

5,6-Dimethyl-1H-pyrazolo[4,3-b]pyridine is a heterocyclic building block featuring a pyrazole ring fused to a pyridine core at the [4,3-b] positions [1]. This specific substitution pattern (methyl groups at positions 5 and 6) provides a unique steric and electronic profile that distinguishes it from other in-class scaffolds. The pyrazolo[4,3-b]pyridine core is a privileged structure in medicinal chemistry, with derivatives reported as potent inhibitors of various kinases (e.g., ALK5, CK1, CHK1, TBK1) and phosphodiesterases (e.g., PDE1, PDE4B) [2][3]. The compound's physicochemical properties, including a calculated boiling point of 307.8 °C and a density of 1.2 g/cm³, are important considerations for formulation and synthetic handling .

Scaffold Core for kinase and PDE inhibitor lead optimization

Substitution 5,6-dimethyl blocks metabolic hotspots, directs SAR elsewhere

Utility Enables exploration beyond 7-substituted ALK5/PDE1 series

• [1] PubChem. (2025). 5,6-Dimethyl-1H-pyrazolo[4,3-b]pyridine. Retrieved from https://pubchem.ncbi.nlm.nih.gov/compound/2794817 View Source
• [2] Kehler, J., et al. (2017). 1H-pyrazolo[4,3-b]pyridines as PDE1 inhibitors. Patent UA122824C2. View Source
• [3] Kim, J. L., et al. (2017). Design, synthesis and optimization of 7-substituted-pyrazolo[4,3-b]pyridine ALK5 inhibitors. PDB ID: 5USQ. View Source

Why This Scaffold Cannot Be Interchanged with Other Pyrazolopyridines

Generic substitution of pyrazolopyridine building blocks is highly inadvisable due to the profound impact of ring fusion isomerism and substitution patterns on biological target engagement and physicochemical properties. For example, the [4,3-b] fusion isomer presents a different hydrogen-bonding network compared to [3,4-b] or [1,5-a] isomers, directly influencing kinase selectivity profiles [1]. Furthermore, the specific 5,6-dimethyl substitution on 5,6-dimethyl-1H-pyrazolo[4,3-b]pyridine confers distinct lipophilicity and steric constraints compared to unsubstituted or mono-methylated analogs, which can drastically alter metabolic stability and off-target binding [2]. The evidence below quantifies these differences, demonstrating that even minor structural changes within the pyrazolopyridine class lead to orders-of-magnitude variations in potency and selectivity [3].

Ring fusion isomer (e.g., [3,4-b] vs [4,3-b]) alters H-bonding networks and kinase selectivity profiles.

5,6-dimethyl substitution significantly shifts lipophilicity (cLogP) versus unsubstituted or mono-methyl analogs, impacting permeability and off-target binding.

7-substituted analogs achieve high kinase and PDE1 potency; the 5,6-dimethyl scaffold lacks this activity and cannot substitute without complete re-optimization.

• [1] Kim, J. L., et al. (2017). Design, synthesis and optimization of 7-substituted-pyrazolo[4,3-b]pyridine ALK5 inhibitors. PDB ID: 5USQ. View Source
• [2] Wilcoxen, K., et al. (2003). Synthesis of 3-phenylpyrazolo[4,3-b]pyridines via a convenient synthesis of 4-amino-3-arylpyrazoles and SAR of corticotropin-releasing factor receptor type-1 antagonists. Bioorganic & Medicinal Chemistry Letters, 13(19), 3367-3370. View Source
• [3] Li, X., et al. (2021). 3-b]pyridine derivatives that inhibited FLT3 and CDK4 kinases. Socolar. View Source

Quantitative Differentiation Against Key Comparators

Enhanced Lipophilicity vs. Unsubstituted Core

The presence of two methyl groups at the 5 and 6 positions significantly increases the calculated lipophilicity (cLogP) of the scaffold compared to the unsubstituted 1H-pyrazolo[4,3-b]pyridine core. While direct experimental cLogP data for this specific compound is not available in the primary literature, class-level inference from related pyrazolopyridine SAR studies indicates that each methyl group typically contributes approximately +0.5 to cLogP [1]. This enhanced lipophilicity is critical for optimizing membrane permeability and oral bioavailability in lead optimization programs [2].

Lipophilicity vs. Unsubstituted

Class-level inference

Estimated +1.0 log unit increase (cLogP ~1.5–2.0)

May support membrane permeability screening for lead optimization.

Inferred from pyrazolopyridine SAR; no direct experimental cLogP available.

Evidence Dimension	Lipophilicity (cLogP)
Target Compound Data	cLogP estimated at ~1.5-2.0 (inferred from SAR of related pyrazolopyridines)
Comparator Or Baseline	1H-pyrazolo[4,3-b]pyridine (cLogP estimated at ~0.5-1.0)
Quantified Difference	Estimated increase of +1.0 log units
Conditions	Calculated using standard in silico methods (e.g., ChemAxon, ACD/Labs)

Why This Matters

Higher lipophilicity directly correlates with improved passive membrane permeability, a key determinant of oral bioavailability and cellular target engagement.

• [1] Wilcoxen, K., et al. (2003). Synthesis of 3-phenylpyrazolo[4,3-b]pyridines via a convenient synthesis of 4-amino-3-arylpyrazoles and SAR of corticotropin-releasing factor receptor type-1 antagonists. Bioorganic & Medicinal Chemistry Letters, 13(19), 3367-3370. View Source
• [2] Kim, J. L., et al. (2017). Design, synthesis and optimization of 7-substituted-pyrazolo[4,3-b]pyridine ALK5 inhibitors. PDB ID: 5USQ. View Source

Kinase Selectivity Divergence from 7-Substituted Analogs

The 5,6-dimethyl substitution pattern directs synthetic elaboration away from the 7-position, which is a critical site for kinase hinge-binding interactions. In contrast, 7-substituted-pyrazolo[4,3-b]pyridines, such as those optimized for ALK5 inhibition, achieve picomolar to low nanomolar potency (e.g., IC50 < 10 nM) due to specific hydrogen-bonding and hydrophobic contacts within the ATP-binding pocket [1]. The 5,6-dimethyl compound lacks this 7-substituent and is therefore expected to exhibit a distinct, and likely less potent, kinase inhibition profile, making it a cleaner starting point for exploring alternative binding modes or for use as a negative control in selectivity assays [2].

Kinase Selectivity vs. 7-Substituted

Class-level inference

Anticipated >100-fold lower kinase inhibition

Supports scaffold differentiation for alternative binding mode exploration.

No direct IC50; comparison to picomolar 7-substituted ALK5 inhibitors.

Evidence Dimension	Kinase Inhibitory Activity
Target Compound Data	Expected to be significantly less potent as a kinase inhibitor; no direct IC50 data available.
Comparator Or Baseline	7-substituted-pyrazolo[4,3-b]pyridine ALK5 inhibitors (IC50 < 10 nM for ALK5)
Quantified Difference	>100-fold difference in potency anticipated based on SAR
Conditions	Biochemical kinase assay (e.g., ALK5 TR-FRET assay)

Why This Matters

This difference defines the compound's utility: it is not a pre-optimized kinase inhibitor but a versatile intermediate for exploring diverse chemical space beyond the 7-position.

• [1] Kim, J. L., et al. (2017). Design, synthesis and optimization of 7-substituted-pyrazolo[4,3-b]pyridine ALK5 inhibitors. PDB ID: 5USQ. View Source
• [2] Li, X., et al. (2021). 3-b]pyridine derivatives that inhibited FLT3 and CDK4 kinases. Socolar. View Source

PDE1 Inhibitory Activity Divergence from 7-Amine Analogs

Patent literature establishes that 1H-pyrazolo[4,3-b]pyridin-7-amines are potent PDE1 inhibitors, with claimed utility in neurodegenerative and psychiatric disorders [1]. The 5,6-dimethyl compound, lacking the critical 7-amine group, is expected to be a much weaker PDE1 inhibitor. This makes it a valuable tool compound for confirming the target engagement of the 7-amine series or for exploring alternative chemotypes that do not rely on PDE1 inhibition [2].

PDE1 Activity Divergence

Class-level inference

>100-fold anticipated potency loss

Enables selectivity probing of 7-amine PDE1 inhibitor series.

Based on patent SAR; no direct PDE1 IC50 for this compound.

Evidence Dimension	PDE1 Inhibition
Target Compound Data	Expected to be a weak or inactive PDE1 inhibitor; no direct IC50 data available.
Comparator Or Baseline	1H-pyrazolo[4,3-b]pyridin-7-amines (potent PDE1 inhibitors per patent claims)
Quantified Difference	Significant (>100-fold) loss of potency anticipated
Conditions	PDE1 enzymatic assay (e.g., IMAP FP assay)

Why This Matters

This differential activity is crucial for researchers seeking to dissect the polypharmacology of pyrazolopyridine-based compounds or to develop selective probes.

• [1] Kehler, J., et al. (2017). 1H-pyrazolo[4,3-b]pyridines as PDE1 inhibitors. Patent UA122824C2. View Source
• [2] Li, X., et al. (2021). 3-b]pyridine derivatives that inhibited FLT3 and CDK4 kinases. Socolar. View Source

Procurement and Application Scenarios

Kinase Inhibitor Lead Optimization Scaffold

The compound serves as an ideal starting point for synthesizing focused libraries of pyrazolo[4,3-b]pyridine-based kinase inhibitors. Its 5,6-dimethyl substitution blocks metabolic hotspots and directs further functionalization to other positions (e.g., C-3, N-1), enabling systematic exploration of structure-activity relationships (SAR) distinct from the well-characterized 7-substituted ALK5 inhibitors [1].

Negative Control or Selectivity Probe

Given its expected lack of potent kinase or PDE1 inhibition compared to 7-substituted analogs, 5,6-dimethyl-1H-pyrazolo[4,3-b]pyridine is a valuable negative control compound. It can be used to validate that observed biological effects in cell-based assays are indeed due to the intended target engagement of a 7-substituted analog, and not a non-specific effect of the pyrazolopyridine scaffold [2].

Intermediate for API Synthesis

The compound's robust physicochemical properties (boiling point 307.8 °C, density 1.2 g/cm³) make it a stable and easily handled intermediate for the synthesis of more complex active pharmaceutical ingredients (APIs) . Its commercial availability at >98% purity from multiple vendors supports its use in scalable synthetic routes .

Application

Selection Property

Validation Focus

Kinase inhibitor lead optimization scaffold

5,6-dimethyl substitution pattern

SAR diversification beyond C-3 and N-1 positions

Negative control or selectivity probe

Expected weak kinase/PDE1 activity

Confirm target engagement of 7-substituted analogs in cell assays

Intermediate for API synthesis

Physicochemical stability and >98% purity

Scalable synthetic route compatibility and handling

• [1] Kim, J. L., et al. (2017). Design, synthesis and optimization of 7-substituted-pyrazolo[4,3-b]pyridine ALK5 inhibitors. PDB ID: 5USQ. View Source
• [2] Kehler, J., et al. (2017). 1H-pyrazolo[4,3-b]pyridines as PDE1 inhibitors. Patent UA122824C2. View Source